Cas no 137641-12-4 (2-Pyridinecarboxamide,N-(2-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 2-Pyridinecarboxamide,N-(2-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 137641-12-4
• MF: C₁₉H₁₂F₄N₂O₂
• MW: 376.304398536682
• CID: 1245392
• PubChem ID: 19042109
• Update Time: 2025-04-20

2-Pyridinecarboxamide,N-(2-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(2-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• 137641-12-4
• SCHEMBL8780330

• Inchi： 1S/C19H12F4N2O2/c20-14-7-1-2-8-15(14)25-18(26)16-9-4-10-17(24-16)27-13-6-3-5-12(11-13)19(21,22)23/h1-11H,(H,25,26)
• InChI Key： JOPQCEVSUCRYJP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C=CC=CC=2F)=O)=N1)(F)F

Computed Properties

• Exact Mass: 376.08356
• Monoisotopic Mass: 376.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 4.9

Experimental Properties

• PSA: 51.22